1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium

• Molecular Formula: C18H19N2O+
• Molecular Weight: 279.4 g/mol
• IUPAC Name: 2-(1-ethyl-6-methylpyrrolo[1,2-a]pyrazin-2-ium-2-yl)-1-phenylethanone
• InChI: InChI=1S/C18H19N2O/c1-3-16-17-10-9-14(2)20(17)12-11-19(16)13-18(21)15-7-5-4-6-8-15/h4-12H,3,13H2,1-2H3/q+1
• InChI Key: RGISDPKXXOQASX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=[N+](C=CN2C1=CC=C2C)CC(=O)C3=CC=CC=C3

Description

1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium is a complex organic compound with a unique structure that includes a pyrrolo[1,2-a]pyrazine core

Preparation Methods

The synthesis of 1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium can be achieved through several synthetic routes. One common method involves the Biginelli reaction, which is an acid-catalyzed, three-component reaction between an aldehyde, a hydrogen methylene active compound, and urea . This reaction is known for its efficiency in producing highly functionalized heterocycles. Industrial production methods may involve similar multi-step synthetic routes, optimized for large-scale production.

Chemical Reactions Analysis

1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific functional groups within the compound.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s interactions with biological molecules make it useful in biochemical research.

Medicine: Potential therapeutic applications are being explored, particularly in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to fully elucidate these mechanisms and identify the exact molecular targets involved .

Comparison with Similar Compounds

1-Ethyl-6-methyl-2-(2-oxo-2-phenylethyl)pyrrolo[1,2-a]pyrazin-2-ium can be compared with similar compounds such as:

• 2-Methyl-1-(2-oxo-2-phenylethyl)pyridinium chloride
• Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

These compounds share structural similarities but differ in specific functional groups and overall molecular architecture. The unique features of this compound contribute to its distinct chemical and biological properties.